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Established Analytical Methods for Fluacrypyrim

The following table summarizes key parameters from validated methods for determining fluacrypyrim

residues in various food matrices [1].

Parameter Method Details

Analytical Technique Ultra Performance Liquid Chromatography with Photo-Diode Array
(UPLC-PDA) detection [1]

Sample Matrices Fruits and beverages [1]

Extraction Solvent Ethyl acetate-cyclohexane (1:1, v/v) [1]

Clean-up Method Gel Permeation Chromatography (GPC) [1]

Column BEH C18 (50 mm x 2.1 mm, 1.7 µm) [1]

Mobile Phase Water-acetonitrile (3:7, v/v) [1]

Flow Rate 0.3 mL/min [1]

Detection Wavelength 251 nm [1]
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Parameter Method Details

Linear Range 0.05 - 2 mg/L for both fluoxastrobin and fluacrypyrim [1]

Limit of Detection (LOD) ≤ 6 µg/kg [1]

Limit of Quantification
(LOQ)

≤ 20 µg/kg [1]

Recovery Range 82.60% - 101.11% (at spiked levels of 0.01, 0.05, 0.1 mg/kg) [1]

Relative Standard Deviation
(RSD)

5.4% - 15.3% [1]

Workflow for Residue Analysis

The diagram below outlines the general sample preparation and analysis workflow based on the method

described above [1].
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Modern Multiresidue Method Context

While not specific to fluacrypyrim, modern multi-residue analysis approaches offer valuable context for

developing robust methods. Key considerations include:

Sample Preparation for Complex Matrices: For fatty samples (like mealworms with 21.9% fat

content), effective fat removal is critical. Acetonitrile-hexane partitioning is highly effective, with
three rounds of partitioning achieving excellent recovery (70-120%) and precision (RSD ≤20%) for

over 83% of 353 target pesticides [2].
QuEChERS for Water Samples: A QuEChERS-based extraction is effective for polar fungicides in

surface water. Using 1% formic acid in acetonitrile and a salts packet, this method can achieve

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s006337?utm_src=pdf-body-img
https://www.smolecule.com/products/s006337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7764178/
https://www.smolecule.com/products/s006337?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


recovery rates of 90-110% for similar compounds [3].

Advanced Instrumentation: Using techniques like UHPLC-QTOF (Quadrupole Time-of-Flight)
allows for simultaneous analysis of hundreds of pesticide residues with high mass accuracy, which is

beneficial for non-targeted screening and confirming identities [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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